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Compound of Interest

Compound Name: 1-Boc-1-methylhydrazine

Cat. No.: B125352

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-N-methylhydrazine, also known as tert-butyl 1-methylhydrazine-1-carboxylate, is a
valuable reagent in organic synthesis, frequently employed in the construction of complex
molecules within the pharmaceutical and agrochemical industries. Its protected hydrazine
functionality allows for selective transformations, making a thorough understanding of its
physical properties essential for its effective handling, reaction optimization, and process scale-
up. This technical guide provides a comprehensive overview of the known physical
characteristics of N-Boc-N-methylhydrazine, outlines standard experimental protocols for their
determination, and presents a logical workflow for property analysis.

Core Physical Properties

A summary of the key physical properties of N-Boc-N-methylhydrazine is presented in the table
below. These values have been compiled from various chemical suppliers and databases. It is
important to note that some properties, such as melting point and specific solubility data, are
not readily available in the public domain and may require experimental determination.
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Property Value Reference(s)
Molecular Weight 146.19 g/mol [1112]
Chemical Formula CeH14N202 [1][2]
CAS Number 21075-83-2 [11[2]
Appearance Colorl.ess' to almost colorless

clear liquid
Density 0.985 g/mL at 25 °C [2]
Boiling Point 80 °C
Refractive Index n20/D 1.436 [2]

Flash Point

71.1 °C (160.0 °F)

[2]

Melting Point

Not available (The isomeric 1-
N-Boc-2-methylhydrazine is a
solid with a melting point of 49-
51 °C)

[3]

Solubility

While specific data is limited,
Boc-protected hydrazines
generally exhibit good
solubility in a range of organic
solvents. Experimental
determination is recommended

for specific applications.

Experimental Protocols for Physical Property

Determination

Accurate determination of physical properties is crucial for the safe and effective use of

chemical compounds. Below are detailed, generalized experimental protocols for measuring

the key physical properties of a liquid compound like N-Boc-N-methylhydrazine.

Determination of Boiling Point (Capillary Method)
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Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or heating mantle)

Sample of N-Boc-N-methylhydrazine

Procedure:

Fill the small test tube with the liquid sample to a depth of approximately 2-3 cm.
e Place a capillary tube, with its sealed end uppermost, into the test tube containing the liquid.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the bulb of the
thermometer is level with the bottom of the test tube.

o Clamp the assembly in a Thiele tube or oil bath, making sure the heat-transfer liquid is above
the level of the sample in the test tube.

o Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o Continue gentle heating until a continuous and rapid stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube. Record this temperature.
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o For accuracy, repeat the measurement at least twice and calculate the average.

Determination of Density (Pycnometer Method)

Objective: To determine the mass per unit volume of the liquid.
Apparatus:

o Pycnometer (a small glass flask with a ground-glass stopper having a capillary tube)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Sample of N-Boc-N-methylhydrazine

Distilled water

Procedure:
e Thoroughly clean and dry the pycnometer and weigh it empty (ma).

« Fill the pycnometer with distilled water and place it in the constant temperature water bath
(e.g., 25 °C) until it reaches thermal equilibrium.

o Carefully dry the outside of the pycnometer and weigh it filled with water (mz).
o Empty and dry the pycnometer completely.

 Fill the pycnometer with the sample liquid (N-Boc-N-methylhydrazine) and allow it to
equilibrate in the constant temperature water bath.

o Dry the exterior and weigh the pycnometer filled with the sample (ms).

o The density of the sample (p_sample) can be calculated using the following formula, where
p_water is the known density of water at the experimental temperature:

p_sample = [(ms - m1) / (m2 - m1)] * p_water
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Determination of Refractive Index (Abbe Refractometer)

Objective: To measure the extent to which light is bent when it passes through the liquid.
Apparatus:

e Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Sample of N-Boc-N-methylhydrazine

Lens tissue and a suitable solvent (e.g., ethanol or acetone)

Procedure:

Turn on the refractometer and the circulating water bath to bring the prisms to the desired
temperature (e.g., 20 °C).

o Clean the surfaces of the prisms using a soft lens tissue and a volatile solvent.
» Using a dropper, apply a few drops of the sample onto the lower prism.
o Close the prisms firmly.

o Look through the eyepiece and adjust the control to bring the dividing line between the light
and dark fields into sharp focus.

» Rotate the prism assembly until the dividing line is centered on the crosshairs.
» Read the refractive index value from the scale.

e Clean the prisms thoroughly after the measurement.

Qualitative Solubility Assessment

Objective: To determine the solubility of the compound in various solvents.
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Apparatus:

Small test tubes

Vortex mixer or stirring rod

Sample of N-Boc-N-methylhydrazine

A selection of solvents (e.g., water, ethanol, methanol, dichloromethane, ethyl acetate,
hexane)

Procedure:

e Add approximately 0.1 mL of N-Boc-N-methylhydrazine to a clean, dry test tube.

e Add 1 mL of the chosen solvent to the test tube.

o Agitate the mixture vigorously for about one minute using a vortex mixer or by stirring.

o Observe the mixture. If the liquid forms a single, clear phase, it is considered soluble. If two
distinct layers are present or the mixture is cloudy, it is considered insoluble or partially
soluble.

» Repeat the test for each of the selected solvents.

e For a more quantitative assessment, known masses of the solute can be added to a known
volume of solvent until saturation is reached.

Logical Workflow for Physical Property Analysis

The following diagram illustrates a logical workflow for the comprehensive analysis of the
physical properties of a chemical compound like N-Boc-N-methylhydrazine.
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Workflow for Physical Property Determination of a Chemical Compound

Obtain Pure Sample

Literature Search for Known Properties
Determine Physical State
(Visual Inspection at RT)
Measure Density
(Pycnometer)

Solubility| & Safety

Determine Molecular Weight & Formula
(Mass Spectrometry, Elemental Analysis)

If Liquid

Measure Refractive Index
(Abbe Refractometer)

Measure Boiling Point
(Capillary Method / Distillation)

Assess Solubility
(In various organic and aqueous solvents)

:

Determine Flash Point
(Pensky-Martens Closed Cup)

Compile Data in a Standardized Format
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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